Cas no 1936314-45-2 (N-Acetyl-6-fluoro-1H-indol-3-ol)

N-Acetyl-6-fluoro-1H-indol-3-ol is a fluorinated indole derivative with potential applications in pharmaceutical and biochemical research. The acetyl group enhances stability, while the fluorine substitution at the 6-position can influence electronic properties and bioavailability. This compound may serve as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological or metabolic pathways. Its structural features allow for further functionalization, making it a versatile building block in medicinal chemistry. The presence of both hydroxyl and acetyl groups offers selective reactivity for derivatization. Suitable for controlled environments, it should be handled with standard laboratory precautions due to its synthetic nature.
N-Acetyl-6-fluoro-1H-indol-3-ol structure
1936314-45-2 structure
Product Name:N-Acetyl-6-fluoro-1H-indol-3-ol
CAS No:1936314-45-2
MF:C10H8FNO2
MW:193.174426078796
MDL:MFCD28405108
CID:4784547
PubChem ID:24802133
Update Time:2025-10-29

N-Acetyl-6-fluoro-1H-indol-3-ol Chemical and Physical Properties

Names and Identifiers

    • N-Acetyl-6-fluoro-1H-indol-3-ol
    • 6-Fluoro-3-indoxyl-1-acetate
    • 1-(6-Fluoro-3-hydroxy-1H-indol-1-yl)ethanone
    • MDL: MFCD28405108
    • Inchi: 1S/C10H8FNO2/c1-6(13)12-5-10(14)8-3-2-7(11)4-9(8)12/h2-5,14H,1H3
    • InChI Key: UJLQOJWLQAMJCH-UHFFFAOYSA-N
    • SMILES: FC1C=CC2C(=CN(C(C)=O)C=2C=1)O

Computed Properties

  • Exact Mass: 193.05390666g/mol
  • Monoisotopic Mass: 193.05390666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 42.2

N-Acetyl-6-fluoro-1H-indol-3-ol Pricemore >>

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